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Compound of Interest

Compound Name: 2-Chloro-2-methylpropanoic acid

Cat. No.: B1222463

CAS Number: 594-58-1 Synonyms: a-Chloroisobutyric acid, 2-Chloro-2-methylpropionic acid

This technical guide provides a comprehensive overview of 2-Chloro-2-methylpropanoic
acid, a key intermediate in various chemical syntheses. It is intended for researchers,
scientists, and professionals in the fields of organic chemistry, materials science, and drug
development. This document details its physicochemical properties, synthesis, chemical
reactivity, and applications, with a focus on experimental procedures and data presentation.

Physicochemical Properties

2-Chloro-2-methylpropanoic acid is a halogenated carboxylic acid.[1] Its physical state is
typically a colorless to pale yellow liquid or a low-melting solid with a pungent odor.[1] It is
soluble in water and common organic solvents.[1]

Table 1: Physicochemical Data for 2-Chloro-2-methylpropanoic acid
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Property Value Source
CAS Number 594-58-1 [2]
Molecular Formula C4H7CIO2 [1][2]
Molecular Weight 122.55 g/mol [11[2]
Melting Point 27-31 °C [3]
Boiling Point 77 °C at 10 mmHg [4]
Density 1.249 g/mL at 25 °C [4]
InChi Key MYCXCBCDXVFXNE- (2]
UHFFFAOYSA-N

SMILES CC(C)(C(=0)O)ClI [2]
Topological Polar Surface Area  37.3 A2 [2][5]

Synthesis and Experimental Protocols

The primary route for synthesizing 2-Chloro-2-methylpropanoic acid is through the alpha-
halogenation of isobutyric acid. The Hell-Volhard-Zelinsky reaction is a classic method for this
transformation.

Experimental Protocol: Synthesis via Hell-Volhard-
Zelinsky Reaction

Objective: To synthesize 2-Chloro-2-methylpropanoic acid from isobutyric acid.
Materials:

e |sobutyric acid

e Thionyl chloride (SOCIz) or Phosphorus trichloride (PCls)

e Chlorine (Cl2) gas

¢ Anhydrous conditions
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e Round-bottom flask with reflux condenser and gas inlet
e Heating mantle

« Distillation apparatus

Procedure:

e Acid Chloride Formation: In a round-bottom flask, place isobutyric acid and a catalytic
amount of red phosphorus or a stoichiometric amount of PCls. Slowly add thionyl chloride
while stirring in a fume hood. Heat the mixture gently under reflux until the evolution of HCI
and SO2 gas ceases. This forms the intermediate, isobutyryl chloride.

o Chlorination: While maintaining a gentle reflux, bubble dry chlorine gas through the isobutyryl
chloride mixture. The reaction is typically irradiated with UV light to facilitate radical
chlorination at the alpha-position. Monitor the reaction progress by gas chromatography
(GC) or *H NMR to observe the formation of the desired product.

e Hydrolysis: Once the chlorination is complete, cool the reaction mixture. Slowly and carefully
add water to the flask to hydrolyze the 2-chloro-2-methylpropanoyl chloride to 2-Chloro-2-
methylpropanoic acid. This step is highly exothermic and will release HCI gas.

 Purification: The crude product can be purified by fractional distillation under reduced
pressure to yield pure 2-Chloro-2-methylpropanoic acid.

Synthesis Pathway

-----------
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Caption: Synthesis of 2-Chloro-2-methylpropanoic acid.

Chemical Reactivity and Applications

The presence of both a carboxylic acid and a tertiary alkyl chloride makes this molecule a
versatile building block in organic synthesis. It serves as a precursor in the production of
herbicides and pharmaceuticals.[1][6]

Application in Herbicide Synthesis

2-Chloro-2-methylpropanoic acid is used in the preparation of substituted thiophenyluracils,
which are known to possess herbicidal properties.[6] The reaction typically involves the
esterification of the carboxylic acid followed by nucleophilic substitution of the chlorine atom.

Application in Synthesis
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Caption: Role as a building block in herbicide synthesis.

Spectroscopic Characterization

Characterization of 2-Chloro-2-methylpropanoic acid is typically performed using NMR, IR,
and mass spectrometry.

Table 2: Expected Spectroscopic Data
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Technique Expected Features
A singlet for the two methyl groups (approx. 1.8
1H NMR ppm). A broad singlet for the carboxylic acid
proton (highly variable, >10 ppm).
A signal for the methyl carbons (approx. 30
m), a signal for the quaternary carbon bearin
15C NMR ppm) g q y 9

the chlorine (approx. 70 ppm), and a signal for

the carbonyl carbon (approx. 175 ppm).

IR Spectroscopy

A broad O-H stretch from the carboxylic acid
(approx. 2500-3300 cm~1). A sharp C=0 stretch
(approx. 1700 cm~1). A C-Cl stretch (approx.
600-800 cm™1).

Mass Spectrometry (EI)

A molecular ion peak (M*) at m/z 122 and 124
in a ~3:1 ratio, characteristic of a single chlorine
atom. Fragmentation would likely show loss of
Cl (m/z 87) and COOH (m/z 77).

Experimental Protocol: Compound Characterization

Objective: To confirm the structure and purity of synthesized 2-Chloro-2-methylpropanoic

acid.

Materials:

Synthesized product

KBr pellets or salt plates for IR

GC-MS system

Procedure:

Deuterated chloroform (CDClIz) or DMSO-ds for NMR
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 NMR Spectroscopy: Dissolve a small sample of the product in an appropriate deuterated
solvent. Acquire *H and 3C NMR spectra to confirm the chemical structure and assess purity.

» IR Spectroscopy: Place a thin film of the liquid sample between salt plates or prepare a KBr
pellet if the sample is solid. Obtain the IR spectrum to identify key functional groups.

e Mass Spectrometry: Inject a dilute solution of the sample into a GC-MS system to determine
the molecular weight and fragmentation pattern, confirming the elemental composition.

Characterization Workflow

Synthesized Product

Mass Spectrometry
(GC-MS)

NMR Spectroscopy

(H, 150) IR Spectroscopy

Structural Confirmation
& Purity Assessment

Click to download full resolution via product page

Caption: Workflow for analytical characterization.

Safety and Toxicology

2-Chloro-2-methylpropanoic acid is a hazardous substance and must be handled with

appropriate safety precautions.[1]

Table 3: GHS Hazard Information
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Hazard Code Description Source
H302 Harmful if swallowed [2]
H315 Causes skin irritation [2]
H318 Causes serious eye damage [2]
H332 Harmful if inhaled [2]

Harmful to aquatic life with
H412 ) [2]
long lasting effects

It is imperative to use personal protective equipment (PPE), including gloves, safety goggles,
and a lab coat, when handling this chemical.[1] All work should be conducted in a well-
ventilated fume hood.[1] Exposure can cause irritation to the skin, eyes, and respiratory
system.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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